Dolichols are a class of complex, naturally occurring aliphatic alcohol compounds with a long carbon chain and a hydroxyl group at one end. They play significant roles in cellular processes and membrane biogenesis across various organisms including plants, fungi, and animals. Structurally diverse, dolichols can vary greatly in their carbon chain length, making them versatile in biological functions. These compounds are crucial for the biosynthesis of glycoproteins through the N-linked glycosylation pathway. In this process, dolichol-PP (dolichyl pyrophosphate) serves as a carrier molecule for sugar nucleotides, facilitating the attachment of sugars to nascent polypeptide chains in the endoplasmic reticulum. This makes them essential for proper protein folding and trafficking. Research into dolichols has shed light on their potential therapeutic applications in treating diseases such as cancer and neurological disorders, due to their involvement in key cellular pathways. However, further studies are needed to fully exploit these possibilities.